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Compound of Interest

Compound Name: Ethyltrichlorosilane

Cat. No.: B093397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyltrichlorosilane (EtSiCl₃), a volatile and reactive organosilicon compound, has emerged

as a valuable reagent in a wide array of organic transformations. Its utility stems from the

presence of three reactive chlorine atoms and an ethyl group attached to a central silicon atom,

rendering it a potent electrophile and a versatile building block. This technical guide provides

an in-depth exploration of the core applications of ethyltrichlorosilane in organic synthesis,

complete with detailed experimental protocols, quantitative data, and visual representations of

key processes to support researchers and professionals in the field.

Physicochemical Properties and Safety
Considerations
Ethyltrichlorosilane is a colorless, fuming liquid with a pungent odor.[1][2] Due to its high

reactivity, particularly with water and other nucleophiles, specific handling procedures are

crucial for its safe and effective use in a laboratory setting.

Table 1: Physicochemical Properties of Ethyltrichlorosilane
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Property Value Reference(s)

Molecular Formula C₂H₅Cl₃Si [1]

Molecular Weight 163.51 g/mol [1]

Boiling Point 99.5 °C (211.1 °F) [1][2]

Melting Point -105.6 °C (-158.1 °F) [3]

Flash Point 14 °C (57 °F) [1][2]

Density 1.238 g/mL at 25 °C [3]

Safety Precautions: Ethyltrichlorosilane is highly flammable and reacts violently with water,

steam, or moisture to produce toxic and corrosive hydrogen chloride gas.[1][3][4] It should be

handled in a well-ventilated fume hood, under an inert atmosphere (e.g., nitrogen or argon),

and away from ignition sources.[5] Personal protective equipment, including flame-resistant lab

coats, chemical-resistant gloves, and safety goggles, is mandatory.[5] All equipment must be

thoroughly dried before use to prevent accidental hydrolysis.

Quenching and Disposal: Unused or residual ethyltrichlorosilane must be quenched carefully.

A recommended procedure involves the slow addition of the silane to a stirred, cooled (0 °C)

solution of isopropanol in an inert solvent like toluene. After the initial vigorous reaction

subsides, a 1:1 mixture of isopropanol and water can be slowly added, followed by the addition

of water to complete the quenching process.[5] The resulting mixture should be neutralized

before disposal according to local regulations.
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Safe Handling and Quenching Workflow for Ethyltrichlorosilane

Handling

Quenching

Work in Fume Hood

Use Inert Atmosphere (N₂/Ar)

Wear Appropriate PPE

Ensure Dry Glassware

Cool Reagent to 0°C

Transfer for Quenching

Slowly Add to Isopropanol

Add Isopropanol/Water Mixture

Add Water

Neutralize

Waste Disposal

Dispose according to regulations
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Silylation of a Primary Alcohol with Ethyltrichlorosilane

Reactants

Reaction

Products

R-CH₂OH

Silylation at 0°C to rt
in anhydrous DCM

EtSiCl₃ Pyridine or Et₃N

R-CH₂-O-Si(Cl)₂-Et Base·HCl
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Reduction of Benzaldehyde with Ethyltrichlorosilane

Ph-CHO

Reduction
(Lewis Acid Activation)

EtSiCl₃

[Intermediate Silyl Ether]

Aqueous Workup

Ph-CH₂OH
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Hydrolysis and Condensation of Ethyltrichlorosilane

EtSiCl₃

Hydrolysis

H₂O

EtSi(OH)₃

Condensation

- H₂O

Cross-linked Polysiloxane Network

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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